Cas no 1306629-10-6 (N-(4-Bromobenzyl)-4-chlorobenzamide)
1306629-10-6 structure
Product Name:N-(4-Bromobenzyl)-4-chlorobenzamide
CAS No:1306629-10-6
MF:C14H11BrClNO
MW:324.60024189949
CID:2604994
PubChem ID:61400421
Update Time:2024-11-02
N-(4-Bromobenzyl)-4-chlorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Bromobenzyl)-4-chlorobenzamide
- STL189073
- N-[(4-bromophenyl)methyl]-4-chlorobenzamide
- 1306629-10-6
- starbld0006291
- AKOS010660402
- SCHEMBL5647805
-
- MDL: MFCD13481960
- Inchi: 1S/C14H11BrClNO/c15-12-5-1-10(2-6-12)9-17-14(18)11-3-7-13(16)8-4-11/h1-8H,9H2,(H,17,18)
- InChI Key: QAKLFFYRYQHLEN-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CNC(C1C=CC(=CC=1)Cl)=O
Computed Properties
- Exact Mass: 322.97125g/mol
- Monoisotopic Mass: 322.97125g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 29.1
N-(4-Bromobenzyl)-4-chlorobenzamide Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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